Cas no 1805588-72-0 (6-Chloro-2-cyano-3-mercaptobenzenesulfonyl chloride)

• Product Name: 6-Chloro-2-cyano-3-mercaptobenzenesulfonyl chloride
• CAS No: 1805588-72-0
• MF: C₇H₃Cl₂NO₂S₂
• MW: 268.140217065811
• CID: 4960886
• Update Time: 2025-09-21

6-Chloro-2-cyano-3-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-cyano-3-mercaptobenzenesulfonyl chloride

• Inchi： 1S/C7H3Cl2NO2S2/c8-5-1-2-6(13)4(3-10)7(5)14(9,11)12/h1-2,13H
• InChI Key： WXBFPBUDYJOPHG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C#N)=C1S(=O)(=O)Cl)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 356
• XLogP3: 2.4
• Topological Polar Surface Area: 67.3